Cas no 1892245-77-0 (3-Bromo-2-fluoro-5,6-dimethoxybenzoic acid)

• Product Name: 3-Bromo-2-fluoro-5,6-dimethoxybenzoic acid
• CAS No: 1892245-77-0
• MF: C₉H₈BrFO₄
• MW: 279.06
• CID: 5076390
• Update Time: 2025-06-14

3-Bromo-2-fluoro-5,6-dimethoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-fluoro-5,6-dimethoxybenzoic acid

• Inchi： 1S/C9H8BrFO4/c1-14-5-3-4(10)7(11)6(9(12)13)8(5)15-2/h3H,1-2H3,(H,12,13)
• InChI Key： HHFGUEGVNNZSGX-UHFFFAOYSA-N
• SMILES： C1(C=C(OC)C(OC)=C(C(O)=O)C=1F)Br

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on 3-Bromo-2-fluoro-5,6-dimethoxybenzoic acid

Comprehensive Overview of 3-Bromo-2-fluoro-5,6-dimethoxybenzoic acid (CAS No. 1892245-77-0): Properties, Applications, and Industry Insights

3-Bromo-2-fluoro-5,6-dimethoxybenzoic acid (CAS No. 1892245-77-0) is a fluorinated and brominated benzoic acid derivative with significant relevance in pharmaceutical and agrochemical research. This compound belongs to the class of halogenated aromatic carboxylic acids, characterized by its unique substitution pattern featuring bromo, fluoro, and dimethoxy functional groups. Its molecular formula, C₉H₈BrFO₄, and precise structural attributes make it a valuable intermediate in synthetic chemistry.

The growing demand for fluorinated building blocks in drug discovery has positioned 3-Bromo-2-fluoro-5,6-dimethoxybenzoic acid as a compound of interest. Researchers frequently search for "fluorinated benzoic acid derivatives" or "halogenated dimethoxybenzoic acid synthesis" to explore its applications in small-molecule therapeutics and crop protection agents. The compound’s electron-withdrawing groups enhance its reactivity in cross-coupling reactions, a topic trending in AI-driven retrosynthesis platforms.

From a synthetic perspective, CAS No. 1892245-77-0 is often utilized in Suzuki-Miyaura and Buchwald-Hartwig couplings, addressing the need for "high-efficiency coupling reagents" in peer-reviewed literature. Its meta-substituted bromo-fluoro configuration allows selective functionalization, a feature highly sought after in precision chemistry. Recent studies highlight its role in developing kinase inhibitors and GPCR-targeted compounds, aligning with the pharmaceutical industry’s focus on targeted therapies.

Environmental and regulatory considerations are also critical. The compound’s biodegradability profile and green chemistry compatibility are frequently queried in ESG (Environmental, Social, and Governance)-focused research. Analytical methods such as HPLC purity analysis and LC-MS characterization are commonly associated with its quality control, reflecting the demand for "high-purity fluorinated intermediates" in commercial settings.

In summary, 3-Bromo-2-fluoro-5,6-dimethoxybenzoic acid exemplifies the intersection of structural complexity and functional versatility. Its applications span medicinal chemistry, material science, and catalysis, making it a staple in modern R&D workflows. As AI-assisted molecular design gains traction, this compound’s data-rich attributes further cement its role in digital chemistry databases.